Cas no 20156-50-7 (Silane,chloro(chloromethyl)- (8CI,9CI))

• Product Name: Silane,chloro(chloromethyl)- (8CI,9CI)
• CAS No: 20156-50-7
• MF: CH₄Cl₂Si
• MW: 115.033959388733
• CID: 285961
• Update Time: 2026-05-14

Silane,chloro(chloromethyl)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Silane,chloro(chloromethyl)- (8CI,9CI)
• (Chlormethyl)chlorsilan
• (SiMe3)2MeSiCl
• 2-Chlorheptamethyltrisilan
• 2-chloroheptamethyltrisilane
• Chlor-chlormethylsilan
• chloro-chloromethyl-silane
• chloromethylbis(trimethylsilyl)silane
• chloromethylchlorosilane
• CTK2G9011
• Heptamethyl-2-chlortrisilan
• Trisilane, 2-chloro-1,1,1,2,3,3,3-heptamethyl-

• Inchi： InChI=1S/CH4Cl2Si/c1-4(2)3/h4H,1H3
• InChI Key： NWKBSEBOBPHMKL-UHFFFAOYSA-N
• SMILES： C[SiH](Cl)Cl

Computed Properties

• Exact Mass: 113.94602

Experimental Properties

• Density: 1.105 g/mL at 25 °C(lit.)
• Melting Point: −93 °C(lit.)
• Boiling Point: 41 °C(lit.)
• Flash Point: −26 °F
• Refractive Index: n20/D 1.398(lit.)
• PSA: 0
• Vapor Pressure: 6.79 psi ( 20 °C)

Silane,chloro(chloromethyl)- (8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1242 4.3/PG 1
• WGK Germany：1
• Hazard Category Code： 11-14/15-28-34
• Safety Instruction： 16-26-36/37/39-43-45
• FLUKA BRAND F CODES：10-21
• RTECS：VV3500000
• Hazardous Material Identification：